Cas no 118994-90-4 (1,3-oxazole-5-carboxylic acid)

1,3-Oxazole-5-carboxylic acid is a heterocyclic carboxylic acid featuring a five-membered oxazole ring, which serves as a versatile intermediate in organic synthesis and pharmaceutical applications. Its distinct structure enables functionalization at both the carboxylic acid and oxazole moieties, making it valuable for constructing complex molecules, including bioactive compounds and functional materials.
1,3-oxazole-5-carboxylic acid structure
1,3-oxazole-5-carboxylic acid structure
Product Name:1,3-oxazole-5-carboxylic acid
CAS No:118994-90-4
MF:C4H3NO3
MW:113.071521043777
MDL:MFCD04114931
CID:133793
PubChem ID:16340557
Update Time:2025-06-17

1,3-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Oxazolecarboxylic acid
    • Oxazole-5-carboxylic acid
    • 1,3-Oxazole-5-carboxylic acid
    • 5-Carboxy-1,3-oxazole
    • oxazol-5-carboxylic acid
    • 5-Oxazolecarboxylicacid(9CI)
    • Oxazole-5-carboxylic acid, 98+
    • 1,3-Oxazole-5-carboxylic acid 98%
    • Oxazole-5-carboxylicacid
    • 5-Oxazolecarboxylicacid
    • KSC173G8B
    • 1,3-Oxazole-5-carboxylic aci
    • QCGMEWVZBGQOFN-UHFFFAOYSA-N
    • STK519575
    • BBL003229
    • SBB053191
    • AB19293
    • RP00572
    • MCU
    • F0001-0304
    • 5-Oxazolecarboxylic acid, 97%
    • PS-4911
    • SY026644
    • W-205030
    • BB 0240264
    • CS-W007534
    • FT-0602224
    • oxazole-5-carboxylic acid, 95%
    • DTXSID20585864
    • Z204020264
    • EN300-25446
    • AM10000
    • 118994-90-4
    • AKOS001282995
    • MFCD04114931
    • SCHEMBL438341
    • DB-012281
    • 1,3-oxazole-5-carboxylic acid
    • MDL： MFCD04114931
    • Inchi： 1S/C4H3NO3/c6-4(7)3-1-5-2-8-3/h1-2H,(H,6,7)
    • InChI Key： QCGMEWVZBGQOFN-UHFFFAOYSA-N
    • SMILES： O1C=NC=C1C(=O)O

Computed Properties

  • Exact Mass: 113.01100
  • Monoisotopic Mass: 113.011292958g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3
  • XLogP3: 0.2

Experimental Properties

  • Density: 1.449
  • Melting Point: 226-230 °C
  • Boiling Point: 289.3°C at 760 mmHg
  • Flash Point: 128.8°C
  • Refractive Index: 1.517
  • Water Partition Coefficient: Soluble in water.
  • PSA: 63.33000
  • LogP: 0.37280

1,3-oxazole-5-carboxylic acid Security Information

  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazardous Material Identification： Xi
  • Storage Condition：Sealed in dry,2-8°C

1,3-oxazole-5-carboxylic acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,3-oxazole-5-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
56R0008-5g
Oxazole-5-carboxylic acid
 118994-90-4 96%
5g
 593.63CNY 2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
56R0008-25g
Oxazole-5-carboxylic acid
 118994-90-4 96%
25g
 2035.3CNY 2021-05-07
Fluorochem
066222-1g
1,3-Oxazole-5-carboxylic acid
 118994-90-4 97%
1g
 ￡21.00 2022-03-01
Fluorochem
066222-5g
1,3-Oxazole-5-carboxylic acid
 118994-90-4 97%
5g
 ￡88.00 2022-03-01
Fluorochem
066222-10g
1,3-Oxazole-5-carboxylic acid
 118994-90-4 97%
10g
 ￡168.00 2022-03-01
Ambeed
A179635-250mg
Oxazole-5-carboxylic acid
 118994-90-4 98%
250mg
 $5.0 2025-02-28
Ambeed
A179635-1g
Oxazole-5-carboxylic acid
 118994-90-4 98%
1g
 $8.0 2025-02-28
Ambeed
A179635-5g
Oxazole-5-carboxylic acid
 118994-90-4 98%
5g
 $34.0 2025-02-28
Ambeed
A179635-10g
Oxazole-5-carboxylic acid
 118994-90-4 98%
10g
 $51.0 2025-02-28
Ambeed
A179635-25g
Oxazole-5-carboxylic acid
 118994-90-4 98%
25g
 $121.0 2025-02-28

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